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Compound of Interest

Compound Name: Methyl 4-methylpentanoate

Cat. No.: B153156

An In-depth Technical Guide to C7H1402 Esters for Researchers and Drug Development
Professionals

The chemical formula C7H1402 represents a variety of isomeric esters, each with unique
properties and applications. These short-chain esters are prevalent in nature, contributing to
the characteristic scents of many fruits and flowers. In industrial settings, they are valued as
solvents, flavoring agents, and fragrances. For researchers and professionals in drug
development, these molecules can serve as starting materials for synthesis, as solvents in
experimental setups, or as subjects of study for their metabolic and biological activities. This
guide provides a comprehensive overview of the most common C7H1402 esters, including
their nomenclature, physicochemical properties, synthesis protocols, and biological relevance.

IUPAC Nomenclature and Synonyms

The systematic naming of esters is based on the parent alcohol and carboxylic acid from which
they are derived. However, a multitude of common or trivial names are also in use. Below is a
summary of the IUPAC names and synonyms for prominent C7TH1402 esters.
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IUPAC Name

Synonyms

Pentyl acetate[1]

n-Amyl acetate, Amyl acetic ester, Banana oll,
Pear oil, 1-Pentanol acetate, n-Pentyl
ethanoate[1][2]

Propy! butanoate[3][4]

Propyl butyrate, n-Propyl-n-butanoate, Butanoic
acid, propyl ester[3][5][6][7]

Butyl propanoate[3][9]

Butyl propionate, n-Butyl propionate, Propanoic
acid, butyl ester[8][9]

Ethyl pentanoate[10]

Ethyl valerate, Ethyl n-valerate, Pentanoic acid,
ethyl ester[5][10]

3-Methylbutyl acetate[11]

Isoamyl acetate, Isopentyl acetate, Banana oil,
3-Methyl-1-butyl acetate, Isopentyl
ethanoate[11][12][13][14]

sec-Amyl acetate

2-Pentyl acetate, 1-Methylbutyl acetate, 2-
Pentanol acetate[15][16]

3-Pentyl acetate

3-Amyl acetate[15]

Physicochemical Properties

The physical and chemical properties of these esters are crucial for their application in

experimental and industrial settings. The following table summarizes key quantitative data for

several C7H1402 esters.
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Pentyl Propyl Butyl Ethyl Isoamyl
Property

Acetate Butanoate Propanoate Pentanoate Acetate
Molecular
Weight ( 130.18[2] 130.18[5] 130.187[8] 130.1849[10]  130.19[11]
g/mol)
Boiling Point 142-143[17]

149[10] 146.8[8] 145-146 142
(°C) [18]
Melting Point
“0) -70.8 -95.2[5] -89[8] -91.2[10] -78[11]
Density (g/mL

0.876 0.873[17] 0.8754][8] 0.877 0.876
at 25°C)
Water 1.62 mg/mL 1.5 mg/mL at 2.21 mg/mL Slightly

- 10 g/L[10]
Solubility at 17°C[5] 20°C[8] at 25°C[10] soluble[12]
Refractive
1.400[17] 1.4014[8] 1.401 1.400-1.402

Index (n20/D)

Experimental Protocols: Synthesis of C7H1402
Esters

The most common method for synthesizing these esters is the Fischer-Speier esterification,
which involves the acid-catalyzed reaction of a carboxylic acid with an alcohol.[19]

General Methodology: Fischer Esterification

The Fischer esterification is a reversible reaction where a carboxylic acid and an alcohol are
refluxed with a strong acid catalyst, typically sulfuric acid (H2S0Oa4) or p-toluenesulfonic acid.[19]
[20] To favor the formation of the ester, the equilibrium can be shifted to the product side by
using an excess of one of the reactants (usually the less expensive one) or by removing water
as it is formed, often through azeotropic distillation with a Dean-Stark apparatus.[20][21] The
general workflow involves three main stages: reaction, isolation, and purification.
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Caption: General experimental workflow for ester synthesis.

Detailed Protocol: Synthesis of Isoamyl Acetate (3-
Methylbutyl acetate)

This protocol is a representative example of Fischer esterification for producing a C7H1402
ester.[12]

e Reaction Setup: In a 100-mL round-bottom flask, combine 15 mL (0.138 mole) of isopentyl
alcohol (3-methyl-1-butanol) and 20 mL (0.35 mole) of glacial acetic acid.[12] Carefully add 4
mL of concentrated sulfuric acid to the mixture while swirling.[12] Add boiling stones to the
flask.

o Reflux: Attach a reflux condenser and heat the mixture to a gentle boil using a heating
mantle. Allow the reaction to reflux for at least one hour.[12]

* |solation and Washing:

o Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel
containing 55 mL of cold water.[12]

o Separate and discard the lower aqueous layer.

o Wash the organic layer twice with 25 mL portions of 5% aqueous sodium bicarbonate
solution to neutralize the excess acid.[12] Caution: This will produce CO2 gas, so vent the

separatory funnel frequently.[12]
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o Perform a final wash with 25 mL of water, followed by swirling with 5 mL of saturated
sodium chloride (brine) solution to aid in the removal of dissolved water.[12]

e Drying and Purification:

o Separate the organic layer and transfer it to an Erlenmeyer flask. Dry the crude ester over
approximately 2 grams of anhydrous magnesium sulfate or sodium sulfate.[12]

o Decant the dried ester into a clean, dry distillation flask.

o Purify the isoamyl acetate by simple distillation, collecting the fraction that boils between
134°C and 143°C.[12]

» Characterization: The final product can be characterized by its boiling point, refractive index,
and spectroscopic methods such as Infrared (IR) and Nuclear Magnetic Resonance (NMR)
spectroscopy.

Biological and Industrial Significance

While not typically primary targets in drug development, C7H1402 esters have several points
of interest for researchers in the life sciences.

e Solvents and Excipients: Their solvent properties make them useful in various laboratory
applications and potentially as excipients in drug formulations, particularly for topical or
transdermal delivery systems. Butyl propionate, for example, is used as a solvent for
nitrocellulose and in the polymerization of acrylic resins.[22]

o Metabolites and Signaling Molecules: Several of these esters are natural products. Propyl
butanoate and butyl propanoate are recognized as plant and human metabolites.[5][22][23]
[24] In nature, esters like pentyl acetate can act as signaling molecules to attract pollinators.
[25]

» Antimicrobial Activity: Research has shown that ethyl pentanoate can stimulate the
production of an extracellular protein with anti-quorum sensing activity in Bacillus subtilis.[14]
Quorum sensing is a system of cell-to-cell communication in bacteria that regulates
pathogenesis, making its inhibition a target for novel antimicrobial strategies.
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e Metabolic Engineering: The biosynthesis of isoamyl acetate in microorganisms like
Escherichia coli has been a subject of metabolic engineering studies.[26][27] These efforts
aim to optimize the production of this valuable chemical from renewable feedstocks like
glucose. The pathway involves channeling the carbon flux from pyruvate to acetyl-CoA and
then to the final ester product.[26]
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Caption: Engineered metabolic pathway for isoamyl acetate production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-propionate
https://hmdb.ca/metabolites/HMDB0039618
https://hmdb.ca/metabolites/HMDB0039618
https://www.solubilityofthings.com/pentyl-acetate
https://pubmed.ncbi.nlm.nih.gov/15176870/
https://pubmed.ncbi.nlm.nih.gov/15176870/
https://pubmed.ncbi.nlm.nih.gov/19774663/
https://pubmed.ncbi.nlm.nih.gov/19774663/
https://pubmed.ncbi.nlm.nih.gov/19774663/
https://www.benchchem.com/product/b153156#iupac-name-and-synonyms-for-c7h14o2-ester
https://www.benchchem.com/product/b153156#iupac-name-and-synonyms-for-c7h14o2-ester
https://www.benchchem.com/product/b153156#iupac-name-and-synonyms-for-c7h14o2-ester
https://www.benchchem.com/product/b153156#iupac-name-and-synonyms-for-c7h14o2-ester
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b153156?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

